Cas no 1152551-69-3 (2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1152551-69-3
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 5055277
• PubChem ID: 43114626
• Update Time: 2026-02-28

2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid
• NE53676
• Z1768160751
• 2-(6-chloro-1H-benzimidazol-2-yl)cyclohexane-1-carboxylic acid
• 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H15ClN2O2/c15-8-5-6-11-12(7-8)17-13(16-11)9-3-1-2-4-10(9)14(18)19/h5-7,9-10H,1-4H2,(H,16,17)(H,18,19)
• InChI Key： JJVOPJNIGSYPNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1CCCCC1C(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 3.3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid

Research Brief on 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid (CAS: 1152551-69-3)

2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid (CAS: 1152551-69-3) is a benzimidazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current research.

Recent studies have focused on the synthesis and optimization of 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the compound's yield and purity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes and receptors implicated in various diseases. For instance, it has shown potent activity against certain kinases and proteases, making it a potential candidate for the treatment of cancer and inflammatory disorders. Additionally, its ability to modulate specific signaling pathways has been investigated, with results suggesting its utility in targeted therapy approaches.

Mechanistic studies have further elucidated the interactions of 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid with its molecular targets. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, providing insights for further chemical modifications. These findings are instrumental in the design of analogs with improved efficacy and reduced toxicity.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through formulation optimization and prodrug strategies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 2-(5-Chloro-1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are essential to fully unlock its clinical applications and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the development of such compounds from bench to bedside.